N-(2-cyanophenyl)-2-ethylhexanamide

• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol
• IUPAC Name: N-(2-cyanophenyl)-2-ethylhexanamide
• InChI: InChI=1S/C15H20N2O/c1-3-5-8-12(4-2)15(18)17-14-10-7-6-9-13(14)11-16/h6-7,9-10,12H,3-5,8H2,1-2H3,(H,17,18)
• InChI Key: VNBGLDMDQBQZRD-UHFFFAOYSA-N
• SMILES: CCCCC(CC)C(=O)NC1=CC=CC=C1C#N

Description

N-(2-cyanophenyl)-2-ethylhexanamide, commonly known as NEH, is a chemical compound that belongs to the cathinone family. It is a synthetic psychoactive substance that has gained popularity in recent years due to its stimulating effects. NEH is a derivative of cathinone, which is a natural stimulant found in the khat plant. NEH has been the subject of various scientific studies, and its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed in

Mechanism of Action

The exact mechanism of action of NEH is not fully understood. However, it is believed to act as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in its stimulating effects.
Biochemical and Physiological Effects:
NEH has been shown to have various biochemical and physiological effects. It increases the release of dopamine, norepinephrine, and serotonin in the brain, leading to increased energy, euphoria, and alertness. NEH also increases heart rate, blood pressure, and body temperature, which can have adverse effects on the cardiovascular system.

Advantages and Limitations for Lab Experiments

NEH has several advantages as a research tool. It is a potent stimulant that can be used to investigate the effects of cathinones on neurotransmitter systems. However, NEH has several limitations as well. It is a synthetic compound that may not accurately reflect the effects of natural cathinones found in the khat plant. Additionally, NEH has several adverse effects on the cardiovascular system, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on NEH. One area of interest is the development of new cathinone derivatives with improved pharmacological properties. Another area of interest is the investigation of the long-term effects of NEH use on the brain and cardiovascular system. Additionally, research on the potential therapeutic uses of cathinones, including NEH, is an area of growing interest.
Conclusion:
NEH is a synthetic cathinone derivative that has gained popularity in recent years due to its stimulating effects. It has been the subject of various scientific studies, and its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While NEH has several advantages as a research tool, it also has several limitations and adverse effects that need to be considered. Further research is needed to fully understand the effects of NEH and other cathinone derivatives on the brain and cardiovascular system.

Synthesis Methods

NEH is synthesized through a multi-step process involving the reaction of 2-cyanophenylacetonitrile with 2-ethylhexanoyl chloride in the presence of a base such as sodium hydroxide. The resulting product is purified through recrystallization to obtain pure NEH. The synthesis of NEH is a complex process that requires expertise and specialized equipment.

Scientific Research Applications

NEH has been used in various scientific studies to investigate its effects on the central nervous system. It has been shown to have stimulant properties, similar to other cathinone derivatives. NEH has been used as a research tool to study the mechanisms of action of cathinones and their effects on neurotransmitter systems.